Cas no 2680894-32-8 (benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 2680894-32-8
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5637079
• PubChem ID: 165931595
• Update Time: 2025-06-07

benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289716
• benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• 2680894-32-8

• Inchi： 1S/C18H19NO3/c20-15-9-10-16-14(11-15)7-4-8-17(16)19-18(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,17,20H,4,7-8,12H2,(H,19,21)
• InChI Key： ZNKHJPAHDQDAGK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C2C=CC(=CC=2CCC1)O)=O

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

Introduction to Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680894-32-8)

Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate, with the chemical formula C₂₁H₂₁O₃N and a CAS number of 2680894-32-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a benzyl group attached to a carbamate moiety, which is further linked to a 6-hydroxytetrahydronaphthalen-1-yl moiety. The structural characteristics of this molecule make it a promising candidate for various biological and chemical applications.

The 6-hydroxytetrahydronaphthalen-1-yl moiety is particularly noteworthy due to its potential biological activity. Tetrahydronaphthalene derivatives are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The presence of a hydroxyl group at the 6-position enhances the molecule's solubility and reactivity, making it more amenable to further chemical modifications and functionalization.

Benzyl carbamates are widely recognized for their role as intermediates in the synthesis of more complex pharmaceutical agents. The benzyl group not only serves as a protecting group for amino groups but also contributes to the overall lipophilicity of the molecule. This balance between hydrophilicity and lipophilicity is crucial for drug design, as it influences the compound's ability to cross biological membranes and reach its target site of action.

In recent years, there has been growing interest in carbamate-based compounds due to their versatile biological activities. For instance, studies have shown that carbamates can act as potent inhibitors of various enzymes and receptors involved in metabolic pathways. The Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate has been investigated for its potential role in modulating these pathways, particularly in the context of inflammation and pain management.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in preclinical models as a lead compound for drug discovery. Initial studies suggest that it may exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This makes it an attractive candidate for further development into a therapeutic drug.

The synthesis of Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the tetrahydronaphthalenone core through catalytic hydrogenation or other cyclization reactions. Subsequent functionalization with hydroxyl and carbamate groups introduces the necessary pharmacophores that contribute to the compound's biological activity.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into the compound's binding affinity and mechanism of action, guiding further structural optimization efforts.

Recent advancements in drug delivery systems have also opened new avenues for utilizing Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate. Nanoparticle-based delivery systems have shown promise in enhancing the bioavailability and targeted delivery of pharmaceutical compounds. By incorporating this carbamate derivative into such systems, researchers aim to improve its therapeutic efficacy while minimizing side effects.

The safety profile of Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate is another critical aspect that has been extensively studied. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity profiles. These studies have revealed that the compound is generally well-tolerated at therapeutic doses but may exhibit some mild side effects at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can be initiated.

The future prospects for Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate are promising given its unique structural features and potential biological activities. Ongoing research efforts are focused on refining its chemical structure to enhance its pharmacological properties while ensuring safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments and bring this compound closer to clinical application.

In conclusion,Benzyl N-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680894-32-8) represents a significant advancement in pharmaceutical chemistry with potential applications in various therapeutic areas. Its unique structural features make it a versatile tool for drug discovery and development. As research continues to uncover new insights into its biological activities and mechanisms of action,Benzyl N-(6-hydroxytetrahydronaphthalen-1-y l)carbamate is poised to play a crucial role in shaping future therapeutic strategies.